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Compound of Interest

Compound Name: 2-Ethylhexyl thioglycolate

Cat. No.: B1220297 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of 2-
Ethylhexyl thioglycolate (2-EHTG), a key intermediate in various chemical syntheses.

Understanding its solubility is critical for its application in organic synthesis, polymer chemistry,

and pharmaceutical development, enabling informed solvent selection for reactions,

purifications, and formulations.

Core Concepts in Solubility
The solubility of a substance is fundamentally governed by the principle of "like dissolves like."

This means that substances with similar polarities are more likely to be miscible. The polarity of

a solvent is determined by the distribution of electron density within its molecules. Solvents can

be broadly categorized as polar and non-polar. Polar solvents can be further divided into protic

(containing a hydrogen atom bonded to an electronegative atom, like oxygen or nitrogen) and

aprotic (lacking such a hydrogen).

2-Ethylhexyl thioglycolate (CAS: 7659-86-1) is an ester of thioglycolic acid and 2-

ethylhexanol. Its molecular structure, featuring a long alkyl chain, an ester group, and a thiol

group, results in a predominantly non-polar character, which dictates its solubility behavior.
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While extensive quantitative data on the solubility of 2-Ethylhexyl thioglycolate in a wide

array of organic solvents is not readily available in published literature, its general solubility

characteristics are well-documented. The available quantitative data for its solubility in water is

presented below.

Solvent Temperature (°C) Solubility (mg/L)

Water 20 4.73[1][2][3]

Qualitative Solubility in Organic Solvents
Based on available technical data sheets and safety information, 2-Ethylhexyl thioglycolate is

known to be soluble or miscible with a variety of common organic solvents. This high degree of

solubility in organic media is a key property for its use in many industrial and laboratory

applications. The following table summarizes its qualitative solubility in different classes of

organic solvents.

Solvent Class Representative Solvents
Solubility of 2-Ethylhexyl
thioglycolate

Polar Protic Solvents
Ethanol, Methanol,

Isopropanol
Soluble / Miscible

Polar Aprotic Solvents
Acetone, Tetrahydrofuran

(THF), Ethyl Acetate
Soluble / Miscible

Non-Polar Solvents Toluene, Hexane, Diethyl Ether Soluble / Miscible

It is important to note that while "soluble" and "miscible" are often used interchangeably in this

context, miscibility refers to the ability of two liquids to mix in all proportions, forming a

homogeneous solution. For most practical purposes in organic chemistry, 2-Ethylhexyl
thioglycolate can be considered miscible with the organic solvents listed above.

Experimental Protocols
The determination of solubility is a fundamental experimental procedure in chemistry. Below

are detailed methodologies for assessing the solubility of a liquid substance like 2-Ethylhexyl
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thioglycolate.

Experimental Workflow for Solubility Determination
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Preparation

Quantitative Water Solubility (OECD 105) Qualitative Organic Solvent Miscibility

Start

Prepare Pure 2-EHTG Sample Prepare Solvent

Flask Method (for solubilities > 10 mg/L)
or Column Elution Method (for solubilities < 10 mg/L)

Test Substance

Mix Known Volumes of 2-EHTG and Solvent

Water Organic Solvent

Equilibrate at Constant Temperature

Separate Phases (Centrifugation/Filtration)

Analyze Concentration in Aqueous Phase
(e.g., HPLC, GC)

End

Vigorous Agitation

Visual Observation for Phase Separation
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Solvents

2-Ethylhexyl
thioglycolate

Polar Protic
(e.g., Ethanol)

 Miscible

Polar Aprotic
(e.g., Acetone)

 Miscible

Non-Polar
(e.g., Toluene)

 Miscible

Water

 Insoluble
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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